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Compound of Interest

Compound Name: Tricalcium dinitride

Cat. No.: B13399361

For Immediate Reference: Key Safety and Logistical Information on Tricalcium Dinitride
(CasN2)

This guide provides critical, direct guidance for researchers, scientists, and drug development
professionals on the safe handling, necessary personal protective equipment (PPE), and
proper disposal of Tricalcium dinitride. Adherence to these protocols is essential for ensuring
laboratory safety and operational integrity.

Tricalcium dinitride, also known as calcium nitride, is a red-brown crystalline solid with the
chemical formula CasN2.[1][2] It is a highly reactive compound that poses significant hazards
upon improper handling. The primary danger stems from its violent reaction with water or
moisture, which produces flammable ammonia gas and corrosive calcium hydroxide.[1][3] It is
also classified as a flammable solid and can cause severe skin burns and eye damage upon
contact.[4][5]

Personal Protective Equipment (PPE) and Hazard
Mitigation

A thorough risk assessment is paramount before handling Tricalcium dinitride. The following
table summarizes the required PPE and engineering controls to mitigate the identified hazards.
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Hazard

Required Personal Protective Equipment
(PPE) & Engineering Controls

High Reactivity with Water/Moisture

Engineering Controls: Handle in a glovebox with
an inert atmosphere (e.g., argon or nitrogen) or

a properly operating chemical fume hood with a
face velocity of at least 100 feet per minute.[4]

PPE: Ensure all PPE is completely dry.

Flammable Solid

Engineering Controls: Use grounding and
bonding techniques to prevent electrostatic
discharge.[6] Keep away from heat, sparks,
open flames, and hot surfaces.[4][7] Fire
Extinguisher: Use Class D fire extinguishers (for
combustible metals), dry sand, or soda ash. DO
NOT USE WATER, FOAM, OR CARBON
DIOXIDE.[8]

Severe Skin Burns

Hand Protection: Wear impervious, chemical-
resistant gloves (e.g., nitrile or neoprene).[4]
Check gloves for integrity before each use.
Body Protection: Wear a flame-retardant lab
coat, long-sleeved clothing, and closed-toe
shoes.[7][8] For larger quantities, consider a

chemical-resistant apron or suit.

Serious Eye Damage

Eye/Face Protection: Wear chemical safety
goggles that meet EN 166 or ANSI Z87.1
standards.[7][8] A full-face shield is required in
addition to goggles when handling larger

gquantities or when there is a splash hazard.[4]
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Engineering Controls: Always handle in a well-
ventilated area, preferably a certified chemical
fume hood or glovebox.[4] Respiratory
) o Protection: If engineering controls are

Respiratory Irritation ) o ) o
insufficient or during emergency situations, use
a NIOSH-approved respirator with appropriate
cartridges for ammonia and inorganic

compounds.[4][9]

Standard Operating Procedure for Handling
Tricalcium Dinitride

This step-by-step guide outlines the essential procedures for the safe handling of Tricalcium
dinitride from preparation to cleanup.

1. Preparation and Pre-Handling Check:

e Ensure the work area (chemical fume hood or glovebox) is clean, dry, and free of
incompatible materials, especially water and oxidizing agents.[4][8]

o Verify that an appropriate Class D fire extinguisher, sand, or soda ash is readily accessible.

o Confirm that a safety shower and eyewash station are nearby and unobstructed.[7][8]

e Don all required PPE as specified in the table above.

2. Handling the Compound:

» Handle Tricalcium dinitride under an inert atmosphere (e.g., argon or nitrogen) to prevent
reaction with air and moisture.[4][6]

e Use non-sparking tools for transferring the solid.

» Weigh the required amount in a closed container or under inert gas. Avoid leaving the
container open to the atmosphere.

« If areaction is being performed, add Tricalcium dinitride slowly and in a controlled manner
to the reaction mixture.

3. Post-Handling and Cleanup:

» Tightly seal the container of Tricalcium dinitride immediately after use.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/calcium%20nitride%20%20%20-%20Alfa.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/calcium%20nitride%20%20%20-%20Alfa.pdf
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/product/b13399361?utm_src=pdf-body
https://www.benchchem.com/product/b13399361?utm_src=pdf-body
https://www.benchchem.com/product/b13399361?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/calcium%20nitride%20%20%20-%20Alfa.pdf
https://www.fishersci.com/store/msds?partNumber=AA1312406&productDescription=CALCIUM+NITRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=11362218&countryCode=IT&language=en
https://www.fishersci.com/store/msds?partNumber=AA1312406&productDescription=CALCIUM+NITRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b13399361?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/calcium%20nitride%20%20%20-%20Alfa.pdf
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1FE_CALCIUM%20NITRIDE%20_SDS-EU_EU%20English.pdf
https://www.benchchem.com/product/b13399361?utm_src=pdf-body
https://www.benchchem.com/product/b13399361?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/calcium%20nitride%20%20%20-%20Alfa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13399361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Decontaminate any surfaces that may have come into contact with the compound using a
water-free solvent (e.g., toluene or hexane) followed by a thorough cleaning. All cleaning
materials must be disposed of as hazardous waste.

Remove PPE carefully, avoiding cross-contamination. Wash hands and forearms thoroughly
with soap and water after removing gloves.

Emergency Response Protocols

Skin Contact: Immediately brush off any loose particles.[6][10] Remove contaminated
clothing and rinse the affected area with copious amounts of cool water for at least 15
minutes.[4] Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[4][7] Remove contact lenses if possible. Seek immediate medical
attention.[6]

Inhalation: Move the affected person to fresh air.[4][10] If breathing is difficult, administer
oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water. Seek immediate
medical attention.

Spill: Evacuate the area. Do not allow contact with water.[6] Cover the spill with a dry, non-
combustible absorbent material like sand or soda ash. Collect the material using non-
sparking tools and place it in a sealed, labeled container for disposal.

Disposal Plan

All waste containing Tricalcium dinitride must be treated as hazardous waste.

Solid Waste: Collect all unused Tricalcium dinitride and contaminated materials (e.g.,
gloves, weighing paper, absorbent materials) in a clearly labeled, sealed, and dry container.

Quenching (for small residual amounts): For experienced personnel with appropriate safety
measures in place (in a fume hood, with fire extinguisher ready), small residual amounts can
be slowly and carefully quenched by adding to a large volume of isopropanol with stirring,
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followed by the very slow addition of water. This process generates ammonia and should be
performed with extreme caution.

o Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office in accordance with all local, state, and federal
regulations.[11]

Diagram: The following diagram illustrates the standard workflow for the safe handling of
Tricalcium dinitride.
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Caption: Workflow for Safe Handling of Tricalcium Dinitride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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